Sulfalene

• CAS No.: 152-47-6
• Product Name: Sulfalene
• Molecular Formula: C11H12N4O3S
• Molecular Weight: 280.31 g/mol
• IUPAC Name: 4-amino-N-(3-methoxypyrazin-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C11H12N4O3S/c1-18-11-10(13-6-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H,13,15)
• Standard InChIKey: KXRZBTAEDBELFD-UHFFFAOYSA-N
• SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N
• Canonical SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N
• Appearance: Solid powder
• Melting Point: 176 °C; 176.0 °C; 169.5°C
• Physical Description: Solid
• Description: Sulfalene is a long-acting sulfonamide antibiotic used for the treatment of chronic bronchitis, urinary tract infections and malaria.; Sulfametopyrazine, also known as kelfizina or sulphalene, belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Sulfametopyrazine is a drug which is used for the treatment of urinary tract infection and chronic bronchitis. Sulfametopyrazine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Sulfametopyrazine has been detected in multiple biofluids, such as urine and blood.; Sulfamethopyrazine is a member of pyrazines, a sulfonamide and a sulfonamide antibiotic.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 4030 mg/L; 4.06e-01 g/L; >42 [ug/mL]
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Kelfizine; Longum; Sulfalene; Sulfamethopyrazine; Sulfamethoxypyrazine; Sulfametopyrazine; Sulfapyrazinmethoxine; Sulphalene; Sulphametopyrazine
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• PubChem Compound: 9047
• Last Modified: Nov 11 2021